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Compound of Interest

Compound Name:
N-(Hydroxy-PEG3)-N-Boc-PEG4-

Boc

Cat. No.: B1193300 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of N-(Hydroxy-PEG3)-N-
Boc-PEG4-Boc, a heterobifunctional polyethylene glycol (PEG) linker. This linker is particularly

valuable in the fields of bioconjugation and drug development, most notably in the synthesis of

Proteolysis Targeting Chimeras (PROTACs).[1][2]

The structure of N-(Hydroxy-PEG3)-N-Boc-PEG4-Boc incorporates a terminal hydroxyl group

and a tert-butyloxycarbonyl (Boc) protected amine, separated by a hydrophilic PEG spacer.[3]

This design allows for the sequential and controlled conjugation of different molecular entities.

The Boc group provides a stable protecting group for the amine, which can be readily removed

under mild acidic conditions to allow for subsequent reactions.[4][5] The hydroxyl group can be

activated for conjugation to another molecule. The PEG spacer enhances the aqueous

solubility and can improve the pharmacokinetic properties of the final conjugate.[4][6]

Key Features:
Heterobifunctional: Contains two different reactive functional groups (hydroxyl and a

protected amine) for sequential conjugation.

Boc Protection: The Boc-protected amine allows for controlled, stepwise synthesis,

preventing unwanted side reactions.[7]
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PEG Spacer: The hydrophilic PEG chain enhances solubility and can reduce aggregation

and immunogenicity of the final product.[4]

PROTAC Synthesis: This linker is well-suited for connecting a ligand for a target protein and

a ligand for an E3 ubiquitin ligase in the construction of PROTACs.[1][2]

Chemical Structure
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Boc Deprotection Workflow

Dissolve Boc-protected linker in DCM

Cool solution to 0°C

Add TFA (20-50%) and optional scavenger (TIS)

Stir at 0°C, then warm to room temperature (1-2 hours)

Monitor reaction by LC-MS or HPLC

Evaporate DCM and excess TFA

Reaction complete

Co-evaporate with toluene (3x)

Precipitate product with cold diethyl ether

Collect and dry deprotected amine TFA salt
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PROTAC Synthesis Signaling Pathway

N-(OH-PEG3)-N-(Boc-PEG4)

1. Conjugate Hydroxyl Group

E3 Ligase Ligand
(with reactive group for OH)

POI Ligand
(with carboxylic acid)

3. Amide Coupling (EDC/NHS)

E3 Ligand-Linker-Boc

2. Boc Deprotection (TFA/DCM)

E3 Ligand-Linker-NH2

PROTAC
(E3 Ligand-Linker-POI Ligand)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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